Cas no 848860-96-8 (3-hydroxy-2-(trifluoroacetamido)propanoic acid)

• Product Name: 3-hydroxy-2-(trifluoroacetamido)propanoic acid
• CAS No: 848860-96-8
• MF: C₅H₆F₃NO₄
• MW: 201.100652217865
• MDL: MFCD00460938
• CID: 3530397
• PubChem ID: 12137383
• Update Time: 2025-10-30

3-hydroxy-2-(trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SERINE, N-(TRIFLUOROACETYL)-
• Serine, N-(trifluoroacetyl)- (9CI)
• (2,2,2-Trifluoroacetyl)serine
• 3-hydroxy-2-(trifluoroacetamido)propanoic acid
• SCHEMBL7133053
• CS-0344601
• BAA42832
• doi:10.14272/MNZSUGIBHJBDRX-UHFFFAOYSA-N.1
• 3-Hydroxy-2-(trifluoroacetamido)propanoicacid
• 848860-96-8
• EN300-86346
• 10.14272/MNZSUGIBHJBDRX-UHFFFAOYSA-N.1

• MDL： MFCD00460938
• Inchi： 1S/C5H6F3NO4/c6-5(7,8)4(13)9-2(1-10)3(11)12/h2,10H,1H2,(H,9,13)(H,11,12)/t2-/m0/s1
• InChI Key： MNZSUGIBHJBDRX-REOHCLBHSA-N
• SMILES： C(O)(=O)[C@H](CO)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 201.02489216Da
• Monoisotopic Mass: 201.02489216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-hydroxy-2-(trifluoroacetamido)propanoic acid

Comprehensive Overview of 3-hydroxy-2-(trifluoroacetamido)propanoic acid (CAS No. 848860-96-8): Properties, Applications, and Research Insights

3-hydroxy-2-(trifluoroacetamido)propanoic acid (CAS No. 848860-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The presence of both a hydroxy group and a trifluoroacetamido moiety in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug development, particularly for targeting enzyme inhibition and metabolic pathways.

One of the most searched questions about 3-hydroxy-2-(trifluoroacetamido)propanoic acid revolves around its synthetic applications. Recent studies highlight its role as a precursor for peptide mimetics and small-molecule therapeutics. Its trifluoroacetyl group enhances stability under physiological conditions, making it valuable for prodrug design. This aligns with the growing demand for sustainable chemistry and green synthesis methods, as the compound can be derived from eco-friendly catalytic processes.

In the context of AI-driven drug discovery, CAS No. 848860-96-8 has emerged as a candidate for virtual screening due to its hydrogen-bonding capacity and structural rigidity. Computational models predict its affinity for protein targets involved in inflammation and neurodegeneration. This ties into trending topics like precision medicine and personalized therapeutics, where such compounds are optimized for patient-specific treatments.

The compound’s physicochemical properties—such as solubility, logP, and pKa—are frequently queried in academic databases. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its high purity (>98%), critical for GMP-compliant manufacturing. These attributes address industry concerns about batch consistency and regulatory compliance, especially in biopharmaceutical formulations.

Another hot topic is the compound’s potential in bioconjugation chemistry. Its reactive groups enable covalent attachment to antibodies or nanoparticles, expanding its utility in diagnostic imaging and targeted drug delivery. This resonates with advancements in cancer theranostics and immunoengineering, where modular chemical linkers are in high demand.

From an SEO perspective, users often search for "synthesis protocol for 3-hydroxy-2-(trifluoroacetamido)propanoic acid" or "suppliers of CAS 848860-96-8." To address this, we note that the compound is typically synthesized via N-acylation of serine derivatives, followed by selective protection. Reputable suppliers provide detailed COA (Certificate of Analysis) and MSDS, ensuring safe handling in research laboratories.

Environmental impact is another rising concern. While 3-hydroxy-2-(trifluoroacetamido)propanoic acid is not classified as hazardous, its biodegradation pathways are under study to align with green chemistry principles. This reflects broader interest in eco-friendly intermediates and circular economy practices in chemical production.

In summary, 3-hydroxy-2-(trifluoroacetamido)propanoic acid (CAS No. 848860-96-8) bridges multiple disciplines—from medicinal chemistry to materials science. Its adaptability to high-throughput screening and biocompatible applications positions it as a compound of enduring relevance in both academic and industrial settings.